N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide

• IUPAC Name: N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide
• InChI: InChI=1S/C22H16FNO4/c23-17-9-5-4-8-15(17)22(26)24-18-13-20-19(27-10-11-28-20)12-16(18)21(25)14-6-2-1-3-7-14/h1-9,12-13H,10-11H2,(H,24,26)
• InChI Key: BGYFMAKHLDYHME-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C(C(=C2)NC(=O)C3=CC=CC=C3F)C(=O)C4=CC=CC=C4
• Molecular Formula: C22H16FNO4
• Molecular Weight: 377.4 g/mol

Description

N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide, also known as BDB-F, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of benzodioxinyl amides and has been found to have various biochemical and physiological effects.

Mechanism of Action

N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide acts as a selective serotonin reuptake inhibitor (SSRI), which means that it inhibits the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can help to alleviate symptoms of depression and anxiety. N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide has also been found to have some affinity for the dopamine transporter (DAT) and the norepinephrine transporter (NET), although its affinity for these transporters is lower than its affinity for SERT.
Biochemical and Physiological Effects
N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide has been found to have various biochemical and physiological effects. It has been shown to increase extracellular serotonin levels in the brain, which can help to alleviate symptoms of depression and anxiety. N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide has also been found to have some affinity for the dopamine transporter (DAT) and the norepinephrine transporter (NET), which may contribute to its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide in lab experiments is its high affinity for the serotonin transporter (SERT), which makes it a useful tool for studying SERT function in the brain. However, one limitation of using N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide is its relatively low selectivity for SERT, as it also has some affinity for the dopamine transporter (DAT) and the norepinephrine transporter (NET). This can make it difficult to interpret the results of experiments using N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide.

Future Directions

There are several future directions for research on N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide. One area of interest is the development of more selective SSRIs that target only the serotonin transporter (SERT) and do not have affinity for other monoamine transporters such as the dopamine transporter (DAT) and the norepinephrine transporter (NET). Another area of interest is the study of the long-term effects of N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide on the brain, particularly with regard to its potential use in the treatment of depression and anxiety disorders. Finally, there is also interest in exploring the potential use of N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide in other areas of research, such as the study of drug addiction and the treatment of other psychiatric disorders.

Synthesis Methods

The synthesis of N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide involves several steps, starting from the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-fluoroaniline to produce N-(2-fluorophenyl)-7-chloro-2,3-dihydro-1,4-benzodioxin-6-carboxamide. Finally, this compound is reacted with benzoyl chloride to form N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide.

Scientific Research Applications

N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the serotonin transporter (SERT) and has been used as a radioligand to study SERT function in the brain. N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide has also been studied for its potential use in the treatment of depression and anxiety disorders.